Cas no 2137959-16-9 (1-2-(1-methylpyrrolidin-2-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 1-2-(1-methylpyrrolidin-2-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 2137959-16-9
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6594825
• PubChem ID: 165482169
• Update Time: 2025-05-20

1-2-(1-methylpyrrolidin-2-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methylpyrrolidin-2-yl)ethyl-1H-pyrazol-3-amine
• 2137959-16-9
• 1-[2-(1-methylpyrrolidin-2-yl)ethyl]-1H-pyrazol-3-amine
• EN300-1110300

• Inchi： 1S/C10H18N4/c1-13-6-2-3-9(13)4-7-14-8-5-10(11)12-14/h5,8-9H,2-4,6-7H2,1H3,(H2,11,12)
• InChI Key： PUAYOVUAFZFSAT-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1CCN1C=CC(N)=N1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-2-(1-methylpyrrolidin-2-yl)ethyl-1H-pyrazol-3-amine

Compound CAS No. 2137959-16-9: 1-[2-(1-Methylpyrrolidin-2-yl)ethyl]-1H-pyrazol-3-amine

The compound with CAS number 2137959-16-9, known as 1-[2-(1-methylpyrrolidin-2-yl)ethyl]-1H-pyrazol-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring and a pyrazole ring, making it a promising candidate for various applications in drug discovery and development.

Structure and Synthesis

The molecular structure of 1-[2-(1-methylpyrrolidin-2-yl)ethyl]-1H-pyrazol-3-amine is composed of two key functional groups: the pyrrolidine ring and the pyrazole ring. The pyrrolidine ring, which is a five-membered nitrogen-containing ring, is substituted with a methyl group at position 1. This substitution plays a crucial role in stabilizing the molecule and influencing its pharmacokinetic properties. The pyrazole ring, on the other hand, is a five-membered aromatic ring containing two nitrogen atoms. This heterocyclic structure is known for its ability to form hydrogen bonds, which is essential for its interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the pyrrolidine and pyrazole rings in a single pot, minimizing the number of steps required for synthesis. These methods often involve the use of transition metal catalysts or microwave-assisted reactions, which not only enhance reaction efficiency but also improve the overall yield of the product.

Pharmacological Activity

The pharmacological activity of 1-[2-(1-methylpyrrolidin-2-yl)ethyl]-1H-pyrazol-3-amine has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its anti-inflammatory effects, this compound has also shown promise as a potential anticancer agent. Research indicates that it can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. These findings have been supported by in vitro experiments using various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells.

Applications in Drug Development

The unique combination of structural features and pharmacological properties makes 1-[2-(1-methylpyrrolidin-2-yl)ethyl]-1H-pyrazol-3-amine an attractive molecule for drug development. Its ability to modulate multiple biological targets suggests that it could be used as a lead compound for designing new therapeutic agents.

Recent studies have focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Researchers have explored various strategies, including prodrug design and nanoparticle delivery systems, to improve its solubility and stability in physiological conditions.

Furthermore, clinical trials are currently underway to evaluate the safety and efficacy of this compound in humans. Early results from phase I trials indicate that it has a favorable safety profile with minimal adverse effects at therapeutic doses.

Future Prospects

The future prospects for 1-[2-(1-methylpyrrolidin-2-yl)ethyl]-1H-pyrazol